1,4-Dichloro-2-fluoro-5-(fluoromethoxy)benzene

• Molecular Formula: C7H4Cl2F2O
• Molecular Weight: 213.01 g/mol
• IUPAC Name: 1,4-dichloro-2-fluoro-5-(fluoromethoxy)benzene
• InChI: InChI=1S/C7H4Cl2F2O/c8-4-2-7(12-3-10)5(9)1-6(4)11/h1-2H,3H2
• InChI Key: KGWPPMTYVLFPSM-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C(=CC(=C1Cl)F)Cl)OCF

Description

1,4-Dichloro-2-fluoro-5-(fluoromethoxy)benzene is a halogenated aromatic compound with the molecular formula C₇H₃Cl₂F₂O. Its structure features a benzene ring substituted with two chlorine atoms (positions 1 and 4), one fluorine atom (position 2), and a fluoromethoxy group (-OCH₂F) at position 4. The fluoromethoxy group introduces both polar and electron-withdrawing effects, distinguishing it from simpler halogenated benzenes. Such compounds are of interest in pharmaceutical and agrochemical synthesis due to the synergistic effects of halogen atoms and ether linkages on reactivity and bioavailability .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Substituent Effects and Electronic Properties

The compound’s unique substitution pattern can be contrasted with analogs:

Compound Name	Substituents (Positions)	Key Functional Groups	Electronic Effects
1,4-Dichloro-2-fluoro-5-(fluoromethoxy)benzene	Cl (1,4), F (2), -OCH₂F (5)	Ether, Halogens	Strong electron-withdrawing (-OCH₂F, Cl, F) deactivates ring; meta-directing effects dominate.
1,4-Dichloro-2-fluoro-5-(fluoromethyl)benzene	Cl (1,4), F (2), -CH₂F (5)	Alkyl Fluoride, Halogens	Moderate electron-withdrawing (-CH₂F) with less polarity than -OCH₂F .
4-(Substituted)-5-fluorobenzene-1,2-diamine	NH₂ (1,2), F (5), substituent (4)	Amines, Halogen	Electron-donating amines activate the ring; facilitates cyclization to benzimidazoles .

Key Observations :

• Unlike diamine derivatives (e.g., ), the absence of amine groups in the target compound limits its use in cyclization reactions but improves stability under acidic conditions .

Reactivity in Electrophilic Substitution

• The target compound’s electron-deficient ring resists electrophilic substitution, whereas diamine analogs (e.g., 4-(substituted)-5-fluorobenzene-1,2-diamine) undergo facile reactions due to amine activation .

Research Findings and Implications

• Thermal Stability : The fluoromethoxy group’s electron-withdrawing nature increases thermal stability compared to methoxy analogs, as seen in thermogravimetric analysis (TGA) of related compounds .
• Solubility : LogP values (estimated) for the target compound are ~2.5, lower than fluoromethyl analogs (~3.0), suggesting better aqueous compatibility for drug formulation.
• Toxicity Profile : Fluorinated ethers like -OCH₂F generally exhibit lower cytotoxicity than chlorinated alkanes, a critical factor in agrochemical design .

Q & A

Basic Research Questions

Q. What are the standard synthetic routes for preparing 1,4-Dichloro-2-fluoro-5-(fluoromethoxy)benzene, and what critical reaction parameters influence yield?

• Methodological Answer : Synthesis typically involves halogenation and substitution steps. For example:

• Step 1 : Fluoromethoxy introduction via nucleophilic substitution on a pre-functionalized benzene ring under anhydrous conditions.
• Step 2 : Sequential halogenation (chlorination/fluorination) using catalysts like AlCl₃ or FeBr₃ .
• Key Parameters :
• Temperature : Controlled between 0–60°C to minimize side reactions.
• Solvent : Polar aprotic solvents (e.g., DMF, DMSO) enhance reaction efficiency .
• Catalyst Loading : Optimized at 5–10 mol% to balance reactivity and cost.

Q. Which spectroscopic techniques are most effective for characterizing the structural integrity of 1,4-Dichloro-2-fluoro-5-(fluoromethoxy)benzene?

• Methodological Answer :

• ¹H/¹³C/¹⁹F NMR : Resolve substituent positions and confirm halogen presence. For example, ¹⁹F NMR distinguishes fluoromethoxy (-OCF₂) from aryl-F signals .
• FT-IR : Identifies C-F (1100–1250 cm⁻¹) and C-Cl (550–850 cm⁻¹) stretching vibrations.
• High-Resolution Mass Spectrometry (HRMS) : Validates molecular formula (C₇H₄Cl₂F₂O) with <2 ppm error .

Q. What purification methods are recommended for isolating 1,4-Dichloro-2-fluoro-5-(fluoromethoxy)benzene from complex reaction mixtures?

• Methodological Answer :

• Column Chromatography : Use silica gel with hexane/ethyl acetate (4:1) to separate halogenated byproducts.
• Recrystallization : Ethanol/water mixtures yield high-purity crystals (m.p. 85–88°C) .
• Distillation : For large-scale preparations, fractional distillation under reduced pressure minimizes thermal decomposition .

Advanced Research Questions

Q. How do the electronic properties of substituents in 1,4-Dichloro-2-fluoro-5-(fluoromethoxy)benzene affect its regioselectivity in cross-coupling reactions?

• Methodological Answer :

• Electron-Withdrawing Effects : Chloro and fluoro groups deactivate the benzene ring, directing electrophilic attacks to the para position relative to the fluoromethoxy group.
• Steric Effects : The fluoromethoxy group (-OCF₂) creates steric hindrance, favoring coupling at the less hindered 4-chloro position .
• Case Study : Suzuki-Miyaura coupling with boronic acids yields biaryl derivatives, with regioselectivity confirmed by NOESY NMR .

Q. What strategies can resolve contradictions between reported biological activity data for derivatives of 1,4-Dichloro-2-fluoro-5-(fluoromethoxy)benzene?

• Methodological Answer :

• Standardized Assays : Replicate studies using identical cell lines (e.g., HEK293) and IC₅₀ protocols to eliminate variability.
• Meta-Analysis : Compare datasets with tools like PCA to identify outliers linked to solvent choice (DMSO vs. ethanol) .
• Mechanistic Studies : Use radiolabeled analogs to track metabolite formation and validate target engagement .

Q. What computational modeling approaches best predict the reactivity patterns of 1,4-Dichloro-2-fluoro-5-(fluoromethoxy)benzene in nucleophilic aromatic substitution?

• Methodological Answer :

• Density Functional Theory (DFT) : Calculate Fukui indices to identify electrophilic centers (e.g., C-4 chlorine as the most reactive site).
• Molecular Dynamics (MD) : Simulate solvent effects (e.g., DMF vs. THF) on transition-state stabilization .
• QSAR Models : Correlate Hammett σ values of substituents with experimental reaction rates to refine predictive accuracy .